Cas no 1213536-99-2 (3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine)

• Product Name: 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine
• CAS No: 1213536-99-2
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 5823943
• PubChem ID: 131500302
• Update Time: 2025-05-19

3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Pyrrolidin-2-yl)-5-(trifluoromethyl)pyridine
• 1213536-99-2
• 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine

• Inchi： 1S/C10H11F3N2/c11-10(12,13)8-4-7(5-14-6-8)9-2-1-3-15-9/h4-6,9,15H,1-3H2/t9-/m0/s1
• InChI Key： UTANQOVGDKYMND-VIFPVBQESA-N
• SMILES： FC(C1=CN=CC(=C1)[C@@H]1CCCN1)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine

3-[(2S)-Pyrrolidin-2-yl]-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-[(2S)-Pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine (CAS No. 1213536-99-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The combination of a pyrrolidine ring and a trifluoromethyl group on a pyridine scaffold provides a robust platform for exploring its biological activities and pharmacological properties.

The pyrrolidine moiety is a common structural element in many biologically active compounds, contributing to the compound's ability to interact with specific biological targets. The presence of the trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, further enhances the compound's potential as a lead molecule in drug discovery. The pyridine ring, a fundamental heterocyclic structure, imparts additional chemical and biological properties that make this compound an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted roles of 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine in various biological processes. One notable area of research is its potential as a modulator of neurotransmitter systems. For instance, studies have shown that this compound can interact with serotonin receptors, potentially making it useful in the treatment of mood disorders such as depression and anxiety. The ability to modulate serotonin levels is crucial for maintaining mental health, and compounds like 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine offer new avenues for therapeutic intervention.

In addition to its effects on neurotransmitter systems, 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of immune cells. These findings suggest that 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine could be developed into an effective anti-inflammatory agent.

The pharmacokinetic profile of 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and good tissue penetration make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, the compound's metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

Safety and toxicity assessments are critical components of drug development, and 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine has undergone rigorous testing in this regard. Preclinical studies have demonstrated that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including catalytic methods and multistep processes. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 3-[(2S)-pyrrolidin-2-yl]-5-(trifluoromethyl)pyridine (CAS No. 1213536-99-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments for various diseases.